2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-9-5-6-10(17)12(7-9)18-14(20)8-22-15-19-11-3-1-2-4-13(11)21-15/h1-7H,8H2,(H,18,20)
• InChI Key: MGYAPNDXMPVKFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide, also known as BTA-1, is a chemical compound that has been of great interest in the scientific community due to its potential therapeutic applications. BTA-1 is a synthetic compound that was first synthesized in the 1980s and has since been extensively studied for its various properties.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in cell growth and survival. 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In neurology, 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In immunology, 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide in lab experiments is its high potency and specificity. 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have a high affinity for its target enzymes and signaling pathways, making it a useful tool for studying these processes. However, one limitation of using 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide in lab experiments is its potential toxicity. 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide. One area of research is the development of 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide analogs with improved potency and selectivity. Another area of research is the investigation of 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide's potential applications in the treatment of various diseases, including cancer, neurodegenerative diseases, and autoimmune diseases. Additionally, the mechanisms of action of 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide need to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide involves the reaction between 2-aminobenzoic acid and 2,5-dichlorobenzoyl chloride in the presence of a base. This reaction results in the formation of an intermediate compound, which is then reacted with 2-mercaptobenzoxazole to produce 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurology, 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. In immunology, 2-(1,3-benzoxazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been shown to have anti-inflammatory properties and may have potential applications in the treatment of autoimmune diseases.